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Compound of Interest

Compound Name: 3-(Methoxymethoxy)azetidine
Cat. No.: B15270133
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 1697121-19-9

This technical guide provides a comprehensive overview of 3-(Methoxymethoxy)azetidine, a
valuable building block in medicinal chemistry. Due to the limited availability of specific
experimental data for this compound, this guide combines reported data for structurally related
compounds with established synthetic methodologies to offer a practical resource for its
synthesis, characterization, and potential applications.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 3-
(Methoxymethoxy)azetidine. The experimental data for this specific compound is not widely
published; therefore, predicted values from computational models are provided.
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Property Value Source
CAS Number 1697121-19-9 [1]
Molecular Formula CsH11NO:2 Calculated
Molecular Weight 117.15 g/mol [1]

Boiling Point 135.7 £+ 30.0 °C Predicted[1]
Density 1.03+0.1 g/cm3 Predicted[1]
pKa 9.45+0.40 Predicted[1]

Synthesis

A plausible and efficient synthetic route to 3-(Methoxymethoxy)azetidine involves a two-step
process starting from readily available precursors: the synthesis of 3-hydroxyazetidine followed
by the protection of the hydroxyl group with a methoxymethyl (MOM) ether.

Step 1: Synthesis of 3-Hydroxyazetidine Hydrochloride

This procedure is adapted from established methods for the synthesis of 3-hydroxyazetidine.[2]

[3]
» Materials: Benzylamine, epichlorohydrin, water, methanol, palladium on carbon (10%).
e Procedure:

o Dissolve benzylamine in approximately 15 volumes of water and cool the solution to 0-5
°C.

o Slowly add 1.3 equivalents of epichlorohydrin to the cooled solution while maintaining the
temperature between 0-5 °C.

o Stir the reaction mixture for 12 hours at this temperature.

o Collect the resulting precipitate by filtration, wash with water, and then an organic solvent
to yield the intermediate, 1-benzyl-3-hydroxyazetidine.
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o Dissolve the 1-benzyl-3-hydroxyazetidine in methanol, add a catalytic amount of 10%
palladium on carbon, and subject the mixture to hydrogenation (e.g., using a balloon or a
Parr shaker) until the reaction is complete (monitored by TLC or LC-MS).

o Filter the reaction mixture through celite to remove the catalyst and concentrate the filtrate
under reduced pressure to obtain 3-hydroxyazetidine hydrochloride as a crude product,
which can be purified by recrystallization.

Step 2: Methoxymethyl (MOM) Protection of 3-Hydroxyazetidine

This is a general procedure for the MOM protection of a secondary alcohol and would need to
be optimized for this specific substrate.[4][5]

o Materials: 3-Hydroxyazetidine hydrochloride, a non-nucleophilic base (e.g., N,N-
diisopropylethylamine - DIPEA), chloromethyl methyl ether (MOM-CI), and an anhydrous
aprotic solvent (e.g., dichloromethane - DCM).

e Procedure:
o Suspend 3-hydroxyazetidine hydrochloride in anhydrous DCM.

o Add a slight excess of a non-nucleophilic base, such as DIPEA, to neutralize the
hydrochloride and deprotonate the amine.

o Cool the mixture to 0 °C and add a slight excess of MOM-CI dropwise.

o Allow the reaction to warm to room temperature and stir until completion (monitored by
TLC or LC-MS).

o Quench the reaction with a saturated aqueous solution of sodium bicarbonate.
o Separate the organic layer, and extract the aqueous layer with DCM.

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.

o Purify the crude product by flash column chromatography to yield 3-
(Methoxymethoxy)azetidine.
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Synthesis Workflow for 3-(Methoxymethoxy)azetidine

Step 1: Synthesis of 3-Hydroxyazetidine Step 2: MOM Protection

Benzylamine + Epichlorohydrin 3-Hydroxyazetidine MOM-CI, DIPEA, DCM

lRing formation Protection /

1-Benzyl-3-hydroxyazetidine 3-(Methoxymethoxy)azetidine

Hydrogenolysis (Pd/C, H2)

Purification and Characterization

3-Hydroxyazetidine Column Chromatography

l

NMR, MS, etc.

Click to download full resolution via product page

Caption: A proposed workflow for the synthesis and purification of 3-
(Methoxymethoxy)azetidine.

Predicted Characterization Data

While experimental spectra for 3-(Methoxymethoxy)azetidine are not readily available, the
following are predicted NMR and mass spectrometry characteristics based on its structure and
data from analogous compounds.[4][6][7]
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Technique Predicted Observations

Signals corresponding to the methoxy protons
(singlet, ~3.3 ppm), the methylene protons of
the MOM group (singlet, ~4.6 ppm), the methine
H NMR aroup (sindet, =46 ppm). e
proton at the 3-position of the azetidine ring
(multiplet), and the methylene protons at the 2-

and 4-positions of the azetidine ring (multiplets).

Resonances for the methoxy carbon, the
methylene carbon of the MOM group, the

13C NMR methine carbon at the 3-position, and the
methylene carbons at the 2- and 4-positions of

the azetidine ring.

A molecular ion peak (M*) at m/z = 117. The
M s E) fragmentation pattern would likely involve the
ass Spec
P loss of the methoxymethyl group or cleavage of

the azetidine ring.

Applications in Drug Discovery

The azetidine scaffold is of significant interest in medicinal chemistry due to its ability to
introduce conformational rigidity and act as a bioisostere for other cyclic and acyclic moieties.
[8] 3-Substituted azetidines, in particular, have been explored for a variety of therapeutic
targets.

» Scaffold for Biologically Active Molecules: 3-Alkoxyazetidines have been investigated as
components of G-protein-coupled receptor agonists and inhibitors of stearoyl-coenzyme A-9
desaturase.[9] The methoxymethoxy group in 3-(Methoxymethoxy)azetidine can serve as a
protected hydroxyl group, allowing for further functionalization at a later stage in a synthetic
sequence.

e Monoamine Transporter Ligands: 3-Arylmethoxyazetidines have been synthesized and
evaluated for their binding affinities at dopamine and serotonin transporters, suggesting that
this class of compounds could be valuable in the development of treatments for
neuropsychiatric disorders.[10][11]
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o GABA Uptake Inhibitors: Azetidine derivatives have been explored as conformationally
constrained GABA analogs with potential applications in neurological disorders.[12]

The use of 3-(Methoxymethoxy)azetidine allows for the introduction of a key oxygen-
containing functionality while the core azetidine structure provides a desirable vector for

substituent placement in drug design.

Role of 3-(Methoxymethoxy)azetidine in Drug Discovery

3-(Methoxymethoxy)azetidine Scaffold
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Caption: A diagram illustrating the potential of 3-(Methoxymethoxy)azetidine as a versatile

scaffold in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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